molecular formula C7H8N2O2 B082494 5-Ethylpyrazine-2-carboxylic acid CAS No. 13534-75-3

5-Ethylpyrazine-2-carboxylic acid

Cat. No. B082494
CAS RN: 13534-75-3
M. Wt: 152.15 g/mol
InChI Key: IBVBYQDRKFUCAO-UHFFFAOYSA-N
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Description

5-Ethylpyrazine-2-carboxylic acid is a compound with the molecular formula C7H8N2O2 and a molecular weight of 152.15100 . It is also known by other names such as 2-Pyrazinecarboxylicacid,5-ethyl; 5-ethyl-pyrazine-2-carboxylic acid; Pyrazinecarboxylicacid,5-ethyl-(8CI); 5-Ethyl-pyrazincarbonsaeure-2; 5-ETHYL-PYRAZINECARBOXYLIC ACID .


Physical And Chemical Properties Analysis

5-Ethylpyrazine-2-carboxylic acid has a molecular weight of 152.15 g/mol . It has a topological polar surface area of 63.1 Ų and a complexity of 149 . It also has a rotatable bond count of 2 . More detailed physical and chemical properties are not directly available.

Relevant Papers There are several relevant papers that discuss compounds similar to 5-Ethylpyrazine-2-carboxylic acid . These papers might provide further insights into the properties and potential applications of 5-Ethylpyrazine-2-carboxylic acid.

Scientific Research Applications

Carboxylic acids are versatile organic compounds used in various scientific fields . Here are some general applications:

  • Organic Synthesis

    • Carboxylic acids play a key role in organic synthesis . They are involved in many important reactions such as substitution, elimination, oxidation, and coupling .
    • They can be used to obtain small molecules and macromolecules .
  • Nanotechnology

    • Carboxylic acids are used in nanotechnology for the modification of the surface of metallic nanoparticles and carbon nanostructures .
    • They promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
  • Polymers

    • Carboxylic acids are used in the production of synthetic and natural polymers .
    • They can be used as monomers, additives, catalysts, etc .
  • Pharmaceuticals

    • Carboxylic acids and their derivatives are used in the production of pharmaceutical drugs .
  • Food Industry

    • Some carboxylic acids, such as citric acid, lactic acid, or fumaric acid, are produced from fermentation and are applied in the food industry .
    • They can be used as food additives .

properties

IUPAC Name

5-ethylpyrazine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O2/c1-2-5-3-9-6(4-8-5)7(10)11/h3-4H,2H2,1H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBVBYQDRKFUCAO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CN=C(C=N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40612626
Record name 5-Ethylpyrazine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40612626
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

152.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Ethylpyrazine-2-carboxylic acid

CAS RN

13534-75-3
Record name 5-Ethylpyrazine-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40612626
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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